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Compound of Interest

Compound Name: 1,2,4,5-Tetrabromobenzene

Cat. No.: B048376 Get Quote

1,2,4,5-Tetrabromobenzene is a symmetrically substituted aryl bromide.[1] Its physical and

chemical properties are fundamental to understanding its behavior, potential for exposure, and

environmental fate. The compound is a white, crystalline solid at standard temperature and

pressure.[1] Its low water solubility and vapor pressure indicate that in a laboratory setting, the

primary exposure risk is through the inhalation of fine dust particles or direct skin contact with

the solid material, rather than through vapor inhalation at room temperature.[2][3]

A summary of its key physicochemical properties is presented below.
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Property Value Source

CAS Number 636-28-2 [1]

Molecular Formula C₆H₂Br₄ [1]

Molar Mass 393.70 g/mol [1][4]

Appearance White solid [1]

Melting Point 180-182 °C [2][5]

Density 2.518 - 3.072 g/cm³ [1][2]

Water Solubility
0.04 mg/L (practically

insoluble)
[2][3]

Vapor Pressure 3.13E-04 mm Hg (at 25 °C) [2]

LogP (Octanol/Water) 5.00 [6]

The high octanol/water partition coefficient (LogP) of 5.00 suggests a strong potential for

bioaccumulation in fatty tissues.[6] This is a critical consideration for assessing long-term

exposure risks and is consistent with findings of this compound in biological samples.[1]

Section 2: Hazard Identification and Toxicological
Profile
1,2,4,5-Tetrabromobenzene is classified as hazardous under the Globally Harmonized

System (GHS).[4] The primary hazards are related to irritation and potential target organ

effects. Understanding these hazards is the first step in designing safe handling protocols.

GHS Hazard Classification
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Hazardous to the Aquatic

Environment (Long-term)
4

H413: May cause long lasting

harmful effects to aquatic life

(Source: Aggregated data from

multiple safety reports)[4][5][7]

[8]

The signal word associated with these classifications is "Warning".[1][4][5]

Toxicological Insights and Mechanistic Considerations
While comprehensive toxicological data is limited, existing studies provide valuable insights.[3]

1,2,4,5-Tetrabromobenzene is a known metabolite of the flame retardant hexabromobenzene

(HBB) and has been identified as a liver toxicant.[1][9]

Key Toxicological Endpoints:

Hepatotoxicity: Studies in rats have shown that repeated administration can lead to an

increase in relative liver mass.[9] This is a significant finding for any personnel with pre-

existing liver conditions.

Enzyme Induction: The compound is an inductor of the microsomal enzyme system,

particularly cytochromes P-450 (CYP) isoforms CYP 1A and CYP 2B.[9] This is a crucial

mechanistic detail for drug development professionals, as co-exposure with other

compounds metabolized by these enzymes could lead to altered pharmacokinetics and

potential toxicity.

Bioaccumulation: Its detection in human breast milk samples in Japan as early as 1987

points to its environmental persistence and ability to bioaccumulate.[1] This underscores the
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importance of preventing environmental release.

Carcinogenicity: There is currently no information available from major regulatory agencies

classifying 1,2,4,5-tetrabromobenzene as a carcinogen.[3]

The diagram below illustrates the understood toxicological pathway following exposure.

Exposure Routes

Systemic Action

Mechanism of Toxicity

Inhalation (Dust)

Absorption & Distribution
(High lipophilicity leads to fat deposition)

Dermal Contact Ingestion

Target Organ: Liver

Induction of Cytochrome P450
(CYP 1A, CYP 2B)

Increased Liver Mass &
Potential Hepatotoxicity

Click to download full resolution via product page

Caption: Toxicological pathway of 1,2,4,5-tetrabromobenzene.

Section 3: Risk Management and Exposure Controls
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Effective risk management hinges on a combination of engineering controls, administrative

controls, and personal protective equipment (PPE). As no official occupational exposure limits

(OELs) have been established, a conservative approach based on the principle of ALARA (As

Low As Reasonably Achievable) is mandated.[3][10]

Engineering Controls
The primary engineering control is to minimize the generation and dispersal of dust.

Ventilation: All handling of solid 1,2,4,5-tetrabromobenzene should occur within a certified

chemical fume hood or a powder containment hood.[3] Local exhaust ventilation is critical.

[10]

Containment: For procedures with a high potential for aerosolization (e.g., sonication,

vigorous mixing), use of a glove box is recommended.

Safety Infrastructure: Ensure that safety showers and eyewash stations are readily

accessible and have been tested within the last month.[3]

Personal Protective Equipment (PPE)
The selection of PPE must be based on a thorough risk assessment of the specific procedure

being performed.
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Protection Type Specification Rationale

Hand Protection

Nitrile or other chemically

resistant gloves. Inspect for

tears or holes before each use.

Protects against skin irritation

(H315).[5][7]

Eye Protection

Tight-sealing safety goggles or

a face shield if there is a

splash hazard.

Protects against serious eye

irritation (H319).[3][5]

Skin/Body

A fully-buttoned laboratory

coat. Consider disposable

sleeves for high-contamination

tasks.

Prevents contamination of

personal clothing.

Respiratory

A NIOSH/MSHA-approved N95

dust mask or higher-level

respirator.

Required if handling outside of

a fume hood or if dust

generation is unavoidable.

Protects against respiratory

irritation (H335).[3][5][7]

Section 4: Standard Operating Protocol for Safe
Handling
Adherence to a strict, validated protocol is essential for minimizing exposure risk.

Step-by-Step Handling Procedure
Preparation:

Confirm the chemical fume hood is operational (check airflow monitor).

Don all required PPE as specified in Section 3.2.

Cover the work surface with absorbent, disposable bench paper.

Assemble all necessary equipment (spatulas, weigh boats, containers) inside the fume

hood.
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Weighing and Aliquoting:

Perform all weighing operations within the fume hood.

Open the stock container slowly to avoid creating airborne dust.

Use a dedicated, labeled spatula to transfer the solid. Avoid tapping or shaking the

container.

Close the stock container immediately after use.

Dissolution:

If preparing a solution, add the solvent to the vessel containing the weighed solid. Do not

add the solid to the solvent, as this can increase dust generation.

Cap the vessel before removing it from the fume hood for mixing (e.g., vortexing,

sonicating).

Post-Handling:

Wipe down the spatula and any contaminated surfaces within the fume hood with a

solvent-dampened cloth.

Carefully fold the disposable bench paper inward and place it in a designated solid

hazardous waste container.

Remove PPE in the correct order (gloves first), avoiding contact with the outside of

contaminated items.

Wash hands and any exposed skin thoroughly with soap and water.[3]

Caption: Standard workflow for safely handling 1,2,4,5-tetrabromobenzene.

Section 5: Emergency Procedures
Immediate and correct response to an exposure or spill is critical.
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First-Aid Measures
Inhalation: Immediately move the exposed individual to fresh air.[3][11] If breathing is difficult

or has stopped, perform artificial respiration and seek immediate medical attention.[11]

Skin Contact: Remove contaminated clothing immediately.[11] Wash the affected area with

copious amounts of soap and water for at least 15 minutes.[3][12] Seek medical attention if

skin irritation develops or persists.[3]

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3][11][12] Remove contact lenses if present

and easy to do.[8] Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting.[13] Rinse the mouth with water and then drink plenty of

water.[3] Seek immediate medical attention.[3]

Spill Response Protocol
This decision tree outlines the appropriate response to a spill.
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Spill of 1,2,4,5-Tetrabromobenzene Occurs

Alert personnel in the immediate area.
Isolate the spill zone.

Assess Spill Size

Small Spill
(<5g, contained)

Small

Large Spill
(>5g or uncontained)

Large

Personnel with appropriate PPE:
1. Gently cover with absorbent paper.
2. Sweep up material into a labeled

   hazardous waste container.
3. Decontaminate area.

1. Evacuate the laboratory.
2. Close the doors.

3. Notify EH&S / Emergency Response Team.
4. Prevent re-entry.

Complete Incident Report

Click to download full resolution via product page

Caption: Emergency response decision tree for a chemical spill.

Section 6: Storage, Environmental Fate, and
Disposal
Storage

Store in a cool, dry, and well-ventilated area.[8][13]

Keep containers tightly closed when not in use.[8][13]
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Store separately from strong oxidizing agents.[3]

It is advisable to store this compound in a locked cabinet or area with restricted access.[8]

[13]

Environmental Fate and Disposal
Due to its low water solubility and high LogP, 1,2,4,5-tetrabromobenzene is not likely to be

mobile in the environment but has a high potential for bioaccumulation and persistence.[3][6] It

is classified as potentially causing long-lasting harmful effects to aquatic life.[4][8]

Disposal Protocol:

Do not dispose of this chemical down the drain or in general waste.[3]

All waste material, including contaminated PPE and disposable labware, must be collected in

a clearly labeled, sealed container for hazardous waste.[3][13]

Disposal must be conducted through a licensed hazardous waste disposal company, in strict

accordance with all local, regional, and national regulations.[3][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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